Cas no 69737-96-8 (Benzenecarbothioic acid, 4-nitro-, S-(4-nitrophenyl) ester)

Benzenecarbothioic acid, 4-nitro-, S-(4-nitrophenyl) ester structure
69737-96-8 structure
Product Name:Benzenecarbothioic acid, 4-nitro-, S-(4-nitrophenyl) ester
CAS No:69737-96-8
MF:C13H8N2O5S
MW:304.278021812439
CID:391415
PubChem ID:71374372
Update Time:2025-04-19

Benzenecarbothioic acid, 4-nitro-, S-(4-nitrophenyl) ester Chemical and Physical Properties

Names and Identifiers

    • Benzenecarbothioic acid, 4-nitro-, S-(4-nitrophenyl) ester
    • S-(4-nitrophenyl) 4-nitrobenzenecarbothioate
    • DTXSID90797159
    • 69737-96-8
    • S-(4-Nitrophenyl) 4-nitrobenzene-1-carbothioate
    • Inchi: 1S/C13H8N2O5S/c16-13(9-1-3-10(4-2-9)14(17)18)21-12-7-5-11(6-8-12)15(19)20/h1-8H
    • InChI Key: HOIFMMNMBSARSX-UHFFFAOYSA-N
    • SMILES: S(C(C1C=CC(=CC=1)[N+](=O)[O-])=O)C1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 304.01539253g/mol
  • Monoisotopic Mass: 304.01539253g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 134Ų
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